{4-[Bis(2-methylpropyl)amino]-3-nitrophenyl}(phenyl)methanone

• CAS RN: 56106-88-8
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: [4-[bis(2-methylpropyl)amino]-3-nitrophenyl]-phenylmethanone
• InChI: InChI=1S/C21H26N2O3/c1-15(2)13-22(14-16(3)4)19-11-10-18(12-20(19)23(25)26)21(24)17-8-6-5-7-9-17/h5-12,15-16H,13-14H2,1-4H3
• InChI Key: JWOLHENSJADFDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)C1=C(C=C(C=C1)C(=O)C2=CC=CC=C2)[N+](=O)[O-]

Description

{4-[Bis(2-methylpropyl)amino]-3-nitrophenyl}(phenyl)methanone is a useful research compound. Its molecular formula is C21H26N2O3 and its molecular weight is 354.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 26 g of 3-nitro-4-chloro-benzophenone, 20 ml. of ethanol and 35 ml. of diisobutylamine is heated to 80° to 85° C. under stirring, and the reaction mixture is kept at this temperature for 6 hours. When the reaction is over, the ethanol is distilled off under reduced pressure, and 260 ml. of petroleum ether (b.p.: 40° to 100° C.) are added to the solid residue. The separated diisobutylamine hydrochloride is removed by filtration, the filtrate is evaporated, and the residue is recrystallized from ethanol. 32.7 g of 3-nitro-4-(N,N-diisobutylamino)-benzophenone are obtained, m.p. 80°-81° C. (compound B9 supra)